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Compound of Interest

4-Chloro-8-
Compound Name:

(trifluoromethoxy)quinoline

Cat. No.: B1416549

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide to the safety, handling, and toxicological
profile of 4-Chloro-8-(trifluoromethoxy)quinoline. As a Senior Application Scientist, the goal
is to synthesize the available data with practical, field-proven insights to ensure its safe and
effective use in a research and development setting. Given the limited publicly available data
for this specific compound, this guide incorporates a comparative analysis with its close
structural analogue, 4-Chloro-8-(trifluoromethyl)quinoline, to establish a robust precautionary
framework.

Chemical Identification and Core Properties

Proper identification is the foundation of chemical safety. 4-Chloro-8-
(trifluoromethoxy)quinoline is a halogenated quinoline derivative used in synthetic chemistry
and drug discovery.
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Property Data Source(s)

) 4-Chloro-8-
Chemical Name _ o [1]
(trifluoromethoxy)quinoline

CAS Number 40516-42-5 [1]

Molecular Formula C10H5CIF3NO [1]

Molecular Weight 247.60 g/mol [1]
FC(F)

Structure (F)OC1=C2N=CC=C(Cl)C2=C [1]
C=C1

Purity Typically 295% [1]

Data not available. See
Physical Properties analogue data in Section 3 for

reference.

N Store at 2-8°C under an inert
Storage Conditions [1]
atmosphere.

Hazard Assessment and GHS Classification

The primary safety data for 4-Chloro-8-(trifluoromethoxy)quinoline indicates that it is harmful
through multiple exposure routes. The Globally Harmonized System (GHS) classification,
derived from available safety data sheets, mandates a clear warning of its potential hazards.

Signal Word:Warning
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Hazard Class & Category Hazard Statement GHS Code
Acute Toxicity, Oral (Category )
2 Harmful if swallowed H302
Acute Toxicity, Dermal ] ] ]

Harmful in contact with skin H312
(Category 4)
Acute Toxicity, Inhalation o

Harmful if inhaled H332

(Category 4)

Source: This classification is based on an available Safety Data Sheet for CAS 40516-42-5 and
standard GHS phrase interpretations[2][3][4].

The primary toxicological concern is acute toxicity upon ingestion, skin contact, or inhalation.
Unlike some other chlorinated quinolines, there is currently no data to classify it as a skin or
eye irritant, but these effects should not be ruled out without further testing.

Comparative Analysis: 4-Chloro-8-
(trifluoromethyl)quinoline

To build a more comprehensive safety profile, we can analyze the data for the closely related
analogue, 4-Chloro-8-(trifluoromethyl)quinoline (CAS 23779-97-7). The key structural
difference is a trifluoromethyl group (-CF3) instead of a trifluoromethoxy group (-OCFs). While
the toxicological profiles may not be identical, the physical properties and hazard classes of
this analogue provide a valuable precautionary reference.

Analogue GHS Classification: This analogue is classified as causing skin and eye irritation and
potential respiratory irritation. This suggests that despite the lack of specific data for the
methoxy compound, researchers should handle it with the assumption that it may also irritate

skin, eyes, and the respiratory tract.
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Property (Analogue) Data Source(s)
Melting Point 80-82 °C [51[6]
Boiling Point 265.5 °C (Predicted) [5]

- Low solubility in water. Soluble
Solubility ) [51[7]
in Chloroform, Methanol.

The solid nature and defined melting point of the analogue suggest that 4-Chloro-8-
(trifluoromethoxy)quinoline is also likely a solid at room temperature, necessitating protocols
for handling powders safely.

Experimental Protocols: Safe Handling and
Engineering Controls

A multi-layered approach to safety, prioritizing engineering controls and personal protective
equipment (PPE), is essential.

Hierarchy of Controls Workflow

This diagram illustrates the mandatory sequence of considerations for mitigating exposure.
Engineering controls are the most critical line of defense.
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Hierarchy of Controls

Elimination
(Not Feasible for Research)

Substitution
(Use a less hazardous reagent)

Engineering Controls
(Primary Containment)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment (PPE)
(Last Line of Defense)

Click to download full resolution via product page
Caption: Workflow for implementing safety controls.
Step-by-Step Handling Protocol:

» Preparation: Before handling, ensure a chemical fume hood is certified and operational.
Designate a specific area for the work.

» Engineering Controls: All weighing and solution preparation must be conducted inside a
chemical fume hood to prevent inhalation of dust or vapors.

» Personal Protective Equipment (PPE):
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o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.

o Skin Protection: Wear a flame-retardant lab coat and handle the compound with
chemically resistant gloves (e.g., nitrile).

o Respiratory Protection: If working outside of a fume hood is unavoidable (not
recommended), a NIOSH-approved respirator with appropriate cartridges is required.

e Dispensing: Use non-sparking tools for handling the solid material. Avoid creating dust. If
dissolving, add the solid to the solvent slowly.

o Post-Handling: Wash hands and any exposed skin thoroughly after handling, even if gloves
were worn. Decontaminate the work area and any equipment used.

Emergency and First-Aid Procedures

Rapid and correct response to an exposure is critical. The following procedures are based on
the known hazards of this chemical class.
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Emergency Response Flow

Action Rinse Mouth -
Do NOT Induce Vomiting
Route,
Rinse Cautiously with Water
Route for Several Minutes

Exposure Event Seek Immediate

Medical Attention
Route
@ Action Wash with Plenty of Water
Route Remove Contaminated Clothing
Action
Move to Fresh Air

Keep Comfortable

Click to download full resolution via product page

Caption: First-aid response for different exposure routes.

« If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. If
breathing is difficult, give oxygen. Seek immediate medical attention.

« If on Skin: Immediately wash with plenty of water. Take off contaminated clothing and wash it
before reuse. Seek medical attention.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. Seek immediate medical attention.

« If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth
to an unconscious person. Call a poison control center or doctor immediately.
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Storage, Spills, and Disposal

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. The
recommended temperature is 2-8°C[1]. The storage area should be locked.

Spill Response:

Evacuate personnel to a safe area and ensure adequate ventilation.

Wear full PPE, including respiratory protection.

Avoid dust formation. Gently sweep or vacuum up the spilled solid.

Collect the material in a suitable, closed container for disposal.

Clean the spill area thoroughly.

Disposal: Dispose of contents and container to an appropriate treatment and disposal facility in
accordance with all applicable local, state, and federal regulations. Do not allow the chemical to
enter drains.

Conclusion

4-Chloro-8-(trifluoromethoxy)quinoline is a research chemical that must be handled with
care, recognizing its classification as harmful if swallowed, inhaled, or in contact with skin.
While comprehensive toxicological data is not yet available, a precautionary approach informed
by its structural analogue, 4-Chloro-8-(trifluoromethyl)quinoline, is warranted. Strict adherence
to engineering controls, diligent use of personal protective equipment, and preparedness for
emergency situations are paramount for ensuring the safety of all laboratory personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Safety Guide to 4-Chloro-8-
(trifluoromethoxy)quinoline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1416549#4-chloro-8-trifluoromethoxy-quinoline-
safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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